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Compound of Interest

Compound Name: 1-Hexylallyl formate

Cat. No.: B15176363

Disclaimer: The chemical name "1-Hexylallyl formate" is not a standard IUPAC name and
may be ambiguous. This guide provides disposal procedures based on the properties of
structurally related and more clearly defined chemicals, such as formate esters and alkenyl
compounds (e.g., cis-3-hexenyl formate). Researchers must confirm the precise identity of their
compound, preferably by its CAS number, and consult the corresponding Safety Data Sheet
(SDS) before handling or disposal. The procedures outlined below are intended for trained
laboratory personnel.

Proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and
protecting the environment. This document provides a step-by-step guide for the safe disposal
of chemicals presumed to be 1-Hexylallyl formate, based on the hazardous characteristics of
similar formate esters.

Key Safety and Hazard Information

Due to the ambiguity of the chemical name, we will reference the properties of a closely related
and well-documented compound, cis-3-hexenyl formate (CAS No. 33467-73-1), which is a
flammable liquid.[1] All personnel handling this or similar chemicals should wear appropriate
Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves
(e.g., nitrile), and a lab coat. All handling of the substance should be performed in a well-
ventilated area or a chemical fume hood.[2][3]
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Property Value Source

Chemical Name cis-3-hexenyl formate ScenTree[1]
CAS Number 33467-73-1 ScenTree[1]
Molecular Formula C7H1202 ScenTree[1]
Molecular Weight 128.17 g/mol ScenTree[1]
Appearance Colorless liquid ScenTree[1]
Flash Point 45°C (113°F) ScenTree[1]
Boiling Point 157°C (315°F) ScenTree[1]
GHS Hazard Statement \}:pzfr: Flammable fiquid and PubChem[4]

Disposal Protocol

The proper disposal of formate esters, which are often flammable and potentially harmful, must
be handled with care and in compliance with all relevant regulations.[5]

Step 1: Waste Identification and Segregation

o Characterize the Waste: Treat 1-Hexylallyl formate as a flammable organic solvent waste.
Do not mix it with other waste categories like halogenated solvents, strong acids, bases, or
oxidizers.[6]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Flammable
Liquid," and the full chemical name: "1-Hexylallyl formate" (or the correct identified
chemical name).

Step 2: Waste Collection and Storage

o Container: Use a designated, properly sealed, and chemically compatible waste container.
Ensure the container is in good condition and free from leaks.

o Storage Location: Store the sealed waste container in a cool, dry, well-ventilated area
designated for flammable hazardous waste.[6] Keep it away from sources of ignition such as
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heat, sparks, and open flames.[2] The storage area should have secondary containment.

Step 3: Spill Management

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure adequate ventilation.[2]

Control Ignition Sources: Remove all sources of ignition from the area.[3]

Containment: For small spills (<50 mL), absorb the liquid onto an inert absorbent material
like vermiculite, sand, or cat litter.[7] Do not use combustible materials like paper towels for
containment of larger spills.

Collection: Carefully scoop the absorbent material into a designated hazardous waste
container. Seal and label the container appropriately.[7]

Decontamination: Clean the spill area thoroughly with soap and water.

Step 4: Final Disposal

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste disposal company.[5][7] Never dispose of this chemical down the drain
or in regular trash.[7]

Documentation: Maintain a record of the waste disposal, including the chemical name,
guantity, and date of disposal, in accordance with your institution's and local regulations.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 1-Hexylallyl

formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

